Cas no 1696741-44-2 (methyl 2-amino-5-methoxy-4-oxopentanoate)

• Product Name: methyl 2-amino-5-methoxy-4-oxopentanoate
• CAS No: 1696741-44-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6421391
• PubChem ID: 107507013
• Update Time: 2025-05-24

methyl 2-amino-5-methoxy-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-methoxy-4-oxopentanoate
• EN300-1298168
• 1696741-44-2

• Inchi： 1S/C7H13NO4/c1-11-4-5(9)3-6(8)7(10)12-2/h6H,3-4,8H2,1-2H3
• InChI Key： RHYVKGZWYRKZPU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(COC)=O)N)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-5-methoxy-4-oxopentanoate

Methyl 2-amino-5-methoxy-4-oxopentanoate

Methyl 2-amino-5-methoxy-4-oxopentanoate, also known by its CAS number 1696741-44-2, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which includes an amino group, a methoxy group, and a ketone group, making it highly functional and reactive. Recent studies have highlighted its potential in drug delivery systems and as a precursor for bioactive molecules.

The chemical structure of methyl 2-amino-5-methoxy-4-oxopentanoate consists of a pentanoate backbone with substituents at specific positions. The amino group at position 2 and the methoxy group at position 5 contribute to its amphiprotic nature, enabling it to participate in various chemical reactions such as nucleophilic additions and condensations. The ketone group at position 4 further enhances its reactivity, making it a valuable intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of methyl 2-amino-5-methoxy-4-oxopentanoate using green chemistry principles. Scientists have developed efficient catalytic methods to produce this compound with high yields and minimal environmental impact. These advancements have made it more accessible for industrial applications, particularly in the pharmaceutical sector where it serves as a key intermediate in the production of antibiotics and anti-inflammatory agents.

In terms of applications, methyl 2-amino-5-methoxy-4-oxopentanoate has shown promise in the development of targeted drug delivery systems. Its ability to form stable complexes with various drug molecules makes it an ideal candidate for encapsulating therapeutic agents, thereby improving their bioavailability and reducing side effects. Additionally, this compound has been explored as a potential precursor for synthesizing bioactive peptides and proteins, which are critical in biotechnology and medical research.

Another area of interest is the use of methyl 2-amino-5-methoxy-4-oxopentanoate in agrochemicals. Recent studies have demonstrated its effectiveness as a plant growth regulator, promoting crop yield and resistance to environmental stressors. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in sustainable agriculture.

The synthesis of methyl 2-amino-5-methoxy-4-oxopentanoate involves multi-step processes that require precise control over reaction conditions. Researchers have optimized these processes by employing novel catalysts and reaction mechanisms, ensuring high purity and consistency in the final product. These advancements have not only improved the scalability of production but also reduced costs, making this compound more accessible for large-scale applications.

From a structural perspective, the presence of both hydrophilic and hydrophobic groups in methyl 2-amino-5-methoxy-4 oxopentanoate allows it to interact with a wide range of biomolecules. This property has been exploited in the development of biosensors and diagnostic tools, where it serves as a recognition element for detecting specific analytes with high sensitivity and specificity.

In conclusion, methyl 2-amino-5-methoxy-4 oxopentanoate (CAS No. 1696741 -44 -2) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.